Cas no 14811-92-8 (3-Stearoyl-sn-glycerol)

• Product Name: 3-Stearoyl-sn-glycerol
• CAS No: 14811-92-8
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 194554
• Update Time: 2025-10-29

3-Stearoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,(2R)-2,3-dihydroxypropyl ester
• 3-monostearoyl-sn-glycerol
• 3-Stearoyl-sn-glycerol
• Octadecanoic acid,2,3-dihydroxypropyl ester,(R)-
• L-a-Stearin
• L-α-Stearin
• L-ALPHA-STEARIN
• L-α-Monostearin
• Einecs 238-880-5
• 3-STEAROYL-SN-GLYERCOL
• (R)-GLYCEROL 1-STEARATE
• 3-STEAROYL-SN-GLYCEROL 99+%

• Inchi： 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3/t20-/m1/s1
• InChI Key： VBICKXHEKHSIBG-HXUWFJFHSA-N
• SMILES： O(C[C@@H](CO)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 358.30846

Experimental Properties

• PSA: 66.76

3-Stearoyl-sn-glycerol Security Information

• WGK Germany：1
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols

Additional information on 3-Stearoyl-sn-glycerol

3-Stearoyl-sn-glycerol (CAS 14811-92-8): A Comprehensive Guide to Its Properties and Applications

3-Stearoyl-sn-glycerol (CAS 14811-92-8), also known as monostearin or glyceryl monostearate, is a monoacylglycerol (MAG) widely used in food, pharmaceutical, and cosmetic industries. This lipid derivative is formed by the esterification of glycerol with stearic acid, resulting in a molecule with both hydrophilic and lipophilic properties. Its unique structure makes it an excellent emulsifier, stabilizer, and texture modifier.

The growing demand for clean-label ingredients and plant-based additives has increased interest in 3-Stearoyl-sn-glycerol as a natural alternative to synthetic emulsifiers. Recent studies highlight its potential in nutraceutical formulations and drug delivery systems, aligning with the current trend toward functional foods and personalized nutrition.

From a chemical perspective, 3-Stearoyl-sn-glycerol exhibits a melting point range of 54-64°C and is insoluble in water but soluble in organic solvents like ethanol and chloroform. Its amphiphilic nature enables it to reduce surface tension between immiscible phases, making it invaluable in emulsion technology. Researchers are particularly interested in its role in improving the bioavailability of lipophilic bioactive compounds, a hot topic in pharmaceutical sciences.

In the food industry, 3-Stearoyl-sn-glycerol serves multiple functions: as a dough conditioner in baked goods, a whipping agent in whipped toppings, and a crystallization modifier in chocolate products. With consumers increasingly seeking non-GMO and sustainable ingredients, manufacturers are adopting this compound as part of their clean-label strategies.

The cosmetic industry utilizes 3-Stearoyl-sn-glycerol for its moisturizing properties and ability to form stable oil-in-water emulsions. It's commonly found in creams, lotions, and makeup products where it enhances texture and improves skin feel. The rise of green chemistry in personal care has further boosted its popularity as a biodegradable ingredient.

Recent advancements in lipid nanotechnology have opened new possibilities for 3-Stearoyl-sn-glycerol applications. Scientists are exploring its use in nanoemulsions and solid lipid nanoparticles for targeted drug delivery, addressing current challenges in poorly soluble drugs administration. This aligns with the increasing search terms like "lipid-based drug delivery" and "nanocarrier systems" in scientific databases.

Quality specifications for 3-Stearoyl-sn-glycerol typically include parameters such as acid value, iodine value, and saponification value, ensuring its suitability for various applications. The compound is generally recognized as safe (GRAS) by regulatory agencies when used according to good manufacturing practices.

Market analysts predict steady growth for the monoglycerides market, driven by expanding applications in functional foods and pharmaceutical excipients. The compound's versatility and natural origin make it particularly attractive in regions with strict regulations on synthetic additives.

For researchers working with 3-Stearoyl-sn-glycerol, proper storage conditions (typically in airtight containers at room temperature) are essential to maintain stability. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment and characterization.

As sustainability becomes a key concern across industries, the production of 3-Stearoyl-sn-glycerol from renewable sources is gaining attention. Current research focuses on enzymatic synthesis methods that offer higher specificity and lower environmental impact compared to traditional chemical processes.

The scientific community continues to investigate novel applications for 3-Stearoyl-sn-glycerol, including its potential in edible coatings for food preservation and as a cryoprotectant in biological samples. These developments respond to growing interest in food waste reduction and biopreservation techniques.

In conclusion, 3-Stearoyl-sn-glycerol (CAS 14811-92-8) represents a multifunctional compound with wide-ranging applications across multiple industries. Its combination of functional performance, natural origin, and regulatory acceptance positions it as a valuable ingredient in the evolving landscape of sustainable chemistry and green formulations.